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Compound of Interest

Compound Name: Methyl 6-amino-5-bromopicolinate

Cat. No.: B143085

Application Note: Synthesis of Methyl 6-amino-5-
bromopicolinate

Introduction

Methyl 6-amino-5-bromopicolinate is a valuable building block in organic synthesis,
particularly in the development of novel pharmaceutical compounds. It serves as a key
intermediate in the preparation of aminopyridinamides, which have shown potential as sodium
channel modulators.[1][2][3] This application note provides a detailed protocol for the synthesis
of Methyl 6-amino-5-bromopicolinate via the bromination of 6-aminopicolinic acid methyl
ester.

Reaction Scheme

The synthesis involves the electrophilic aromatic substitution of 6-aminopicolinic acid methyl
ester with bromine in chloroform. The amino group at the 6-position directs the incoming
electrophile to the 5-position of the pyridine ring.

+ Br2
Chloroform

40 hours, Room Temp. :

Methyl 6-aminopicolinate Methyl 6-amino-5-bromopicolinate
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Figure 1: Reaction scheme for the synthesis of Methyl 6-amino-5-bromopicolinate.
Experimental Protocol
Materials and Equipment:
e 6-aminopicolinic acid methyl ester (Methyl 6-aminopyridine-2-carboxylate)
e Bromine
e Chloroform (CHCI3)
o Saturated sodium thiosulfate solution (Na2S203)
e Anhydrous sodium sulfate (Na2S04)
o Ethyl acetate
* Hexane
» Round-bottom flask
 Stirring plate and stir bar
e Dropping funnel
o Separatory funnel
» Rotary evaporator
 Silica gel for column chromatography
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 10 g (66.0 mmol) of Methyl 6-
aminopyridine-2-carboxylate in 450 mL of chloroform at room temperature.[1][3]
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» Addition of Bromine: Prepare a solution of 3.4 mL (66.0 mmol) of bromine in 100 mL of
chloroform.[1][3] Slowly add the bromine solution to the stirred solution of the starting
material using a dropping funnel.

o Reaction: Stir the reaction mixture at room temperature for 40 hours.[1][3]
o Work-up:
o Dilute the reaction mixture with chloroform.

o Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium
thiosulfate solution to quench any unreacted bromine, followed by a wash with water.[1][3]

o Separate the organic layer and dry it over anhydrous sodium sulfate.[1][3]
 Purification:

o Filter off the sodium sulfate and concentrate the organic phase under reduced pressure
using a rotary evaporator.[1][3]

o Purify the resulting residue by silica gel column chromatography, eluting with a mixture of
ethyl acetate and hexane to afford the desired product as a yellow solid.[1][3]

Workflow Diagram
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Figure 2: Experimental workflow for the synthesis and purification of Methyl 6-amino-5-
bromopicolinate.

Data Summary

Table 1: Quantitative Data for the Synthesis of Methyl 6-amino-5-bromopicolinate

Parameter Value Reference

Methyl 6-aminopyridine-2-

Starting Material [11[3]
carboxylate
Starting Material Quantity 10 g (66.0 mmol) [11[3]
Brominating Agent Bromine (Br2) [1][3]
Bromine Quantity 3.4 mL (66.0 mmol) [11[3]
Solvent Chloroform [11[3]
Reaction Temperature Room Temperature [1][3]
Reaction Time 40 hours [11[3]
Product Yield 3.3 9 (22%) [11[3]
Product Appearance Yellow solid [3]
Product Molecular Formula C7H7BrN202 [2]
Product Molecular Weight 231.05 g/mol [2]
Product Melting Point 143-145 °C [3]

Table 2: Spectroscopic Data for Methyl 6-amino-5-bromopicolinate

Analysis Data Reference

MS ESI (m/z) 231.0 [(M + H)+] [1]

o (ppm) =7.76 (d, J = 7.88 Hz,
1H NMR (CDCI3, 400 MHz) 1H), 7.34 (d, J = 7.92 Hz, 1H), [1]
5.23 (s, 2H), 3.94 (s, 3H)
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Note on By-product Formation:

During the reaction, the formation of the isomeric by-product, Methyl 6-amino-3-bromopyridine-
2-carboxylate, has been observed.[1] This by-product was isolated with a 19% yield.[1]

Table 3: Spectroscopic Data for By-product (Methyl 6-amino-3-bromopicolinate)

Analysis Data Reference

MS ESI (m/z) 231.2 [(M + H)+] [1]

o (ppm) =7.60 (d, J =8.72 Hz,
1H NMR (CDCI3, 400 MHz) 1H), 6.47 (d, J = 7.88 Hz, 1H), [1]
4.71 (s, 2H), 3.94 (s, 3H)

Safety Precautions:

e Bromine is highly corrosive and toxic. Handle it with extreme care in a well-ventilated fume
hood and wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.

o Chloroform is a suspected carcinogen and is harmful if inhaled or absorbed through the skin.
All manipulations should be performed in a fume hood.

o Standard laboratory safety practices should be followed throughout the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of Methyl 6-amino-5-bromopicolinate from 6-
aminopicolinic acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-
bromopicolinate-from-6-aminopicolinic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-bromopicolinate-from-6-aminopicolinic-acid-methyl-ester
https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-bromopicolinate-from-6-aminopicolinic-acid-methyl-ester
https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-bromopicolinate-from-6-aminopicolinic-acid-methyl-ester
https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-bromopicolinate-from-6-aminopicolinic-acid-methyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

